Cas no 88122-40-1 (Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl-)

Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl- structure
88122-40-1 structure
Product Name:Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl-
CAS No:88122-40-1
MF:C19H38N2
MW:294.51842546463
CID:644346
PubChem ID:13172831
Update Time:2025-04-19

Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 1,4,5,6-tetrahydro-2-pentadecyl-
    • 2-pentadecyl-1,4,5,6-tetrahydropyrimidine
    • DTXSID20524632
    • 88122-40-1
    • Inchi: 1S/C19H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20-17-15-18-21-19/h2-18H2,1H3,(H,20,21)
    • InChI Key: QIKFZKILXYYTME-UHFFFAOYSA-N
    • SMILES: N1CCCN=C1CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 294.303499221g/mol
  • Monoisotopic Mass: 294.303499221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 24.4Ų
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